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Compound of Interest

Compound Name: Apicularen B

Cat. No.: B1248524 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of potent cytotoxic compounds like Apicularen B is paramount to maintaining a

safe laboratory environment and complying with regulatory standards. This guide provides

essential, step-by-step procedures for the proper disposal of Apicularen B, minimizing

exposure risks and ensuring environmental responsibility. While a specific Safety Data Sheet

(SDS) for Apicularen B is not readily available in public domains, its known biological activities

necessitate handling it as a hazardous cytotoxic compound.

Chemical and Physical Properties
Apicularen B is a macrolide with significant cytostatic and antiangiogenic properties.[1] Its

chemical and physical characteristics, as available, are summarized below.
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Property Value Source

Molecular Formula C33H44N2O11 PubChem

Molecular Weight 644.7 g/mol PubChem[2]

IUPAC Name

(2Z,4Z)-N-[(E)-3-

[(1S,11S,13R,15R)-15-

[(2R,3R,4R,5S,6R)-3-

acetamido-4,5-dihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy-

7-hydroxy-9-oxo-10,17-

dioxatricyclo[11.3.1.0³,⁸]heptad

eca-3(8),4,6-trien-11-yl]prop-1-

enyl]hepta-2,4-dienamide

PubChem[2]

Biological Activity
Cytostatic, potent antitumor

agent
Multiple Sources[1][3][4]

Disposal Protocol for Apicularen B
Given its cytotoxic nature, all materials contaminated with Apicularen B must be treated as

hazardous chemical waste. Disposal should always be in accordance with applicable regional,

national, and local laws and regulations.[5]

Personal Protective Equipment (PPE)
Before handling Apicularen B or any contaminated materials, ensure the following PPE is

worn:

Eye/Face Protection: Wear safety glasses with side shields or goggles.[5]

Skin and Body Protection: Wear a lab coat, and consider a disposable gown. Use chemical-

resistant gloves (e.g., nitrile).[5]

Respiratory Protection: If working with the powdered form or creating aerosols, a

NIOSH/MSHA-approved respirator is necessary.[5][6]
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Waste Segregation and Collection
Proper segregation of chemical waste is crucial.[7]

Solid Waste:

Includes contaminated gloves, bench paper, pipette tips, vials, and any other disposable

labware.

Collect in a dedicated, clearly labeled, leak-proof container lined with a heavy-duty plastic

bag.

The container must be marked as "Cytotoxic Waste" or "Hazardous Chemical Waste" and

should specify "Apicularen B."

Liquid Waste:

Includes unused solutions, cell culture media containing Apicularen B, and solvent rinses.

Collect in a dedicated, leak-proof, and shatter-resistant container (e.g., a labeled carboy).

Do not mix with other chemical waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) office.

The container must be clearly labeled with "Hazardous Chemical Waste," the full chemical

name "Apicularen B," and an estimate of the concentration.

Sharps Waste:

Includes contaminated needles, syringes, and razor blades.

Dispose of immediately into a designated, puncture-resistant sharps container labeled for

cytotoxic waste.

Decontamination of Work Surfaces and Equipment
All non-disposable equipment and work surfaces (e.g., fume hood, balances, spatulas) must

be decontaminated after use.
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Use a suitable decontamination solution as recommended by your institution's safety

protocols for cytotoxic agents. This may involve a sequence of solutions, such as a detergent

wash followed by a solvent rinse (e.g., ethanol or isopropanol) and then water.

All cleaning materials (wipes, sponges) used for decontamination must be disposed of as

solid cytotoxic waste.

Spill Management
In the event of a spill:

Evacuate and Secure the Area: Alert others and restrict access to the spill area.

Don Appropriate PPE: This may require a higher level of protection than for routine handling.

Contain the Spill: For powdered spills, gently cover with a damp paper towel to avoid

creating dust.[5] For liquid spills, use an appropriate chemical absorbent.

Clean the Spill: Working from the outside in, carefully collect all contaminated materials and

place them in the designated cytotoxic waste container.

Decontaminate the Area: Thoroughly clean the spill area with an appropriate

decontamination solution.

Report the Spill: Follow your institution's procedures for reporting chemical spills.

Final Disposal
Ensure all waste containers are securely sealed and properly labeled.

Arrange for pickup and disposal through your institution's EHS or hazardous waste

management program. Do not dispose of Apicularen B waste down the drain or in regular

trash.[8][9]

Apicularen B Disposal Workflow
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Caption: Workflow for the safe segregation and disposal of Apicularen B waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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